![molecular formula C17H24F3N3O2 B2737704 1-((1-(2-Methoxyethyl)piperidin-4-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea CAS No. 1207043-07-9](/img/structure/B2737704.png)
1-((1-(2-Methoxyethyl)piperidin-4-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((1-(2-Methoxyethyl)piperidin-4-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as KW-2449 and belongs to the class of small-molecule inhibitors.
Scientific Research Applications
Acetylcholinesterase Inhibition
A study explored the synthesis of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, including derivatives structurally related to the compound of interest, to assess their antiacetylcholinesterase activity. This research aimed to optimize the spacer linking pharmacophoric moieties for enhanced inhibitory activities, discovering that certain modifications could achieve comparable potency to more rigid structures. The results suggest the potential utility of these derivatives in designing acetylcholinesterase inhibitors, which could be relevant in treating diseases like Alzheimer's (Vidaluc et al., 1995).
Soluble Epoxide Hydrolase (sEH) Inhibition
Another study synthesized 1,3-disubstituted ureas possessing a piperidyl moiety to investigate their effects as inhibitors of human and murine soluble epoxide hydrolase (sEH). The research highlighted the improved pharmacokinetic parameters of these inhibitors over previous sEH inhibitors, indicating their potential in reducing inflammatory pain more effectively than existing treatments. This positions the discussed derivatives as promising candidates for developing new anti-inflammatory agents (Rose et al., 2010).
Anticancer Activity
Derivatives of the compound were designed, synthesized, and evaluated for their antiproliferative activity against various cancer cell lines. The study found that certain 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives demonstrated significant anticancer effects, with some showing potency comparable to known anticancer drugs. This suggests the potential of these derivatives in cancer therapy, highlighting their role as possible BRAF inhibitors for further research (Jian Feng et al., 2020).
Corrosion Inhibition
Research on urea derivatives, including compounds similar to the one of interest, has shown their effectiveness as corrosion inhibitors for mild steel in acidic solutions. These compounds exhibit good performance in preventing corrosion, with efficiency increasing with concentration. This application is crucial in industrial processes where corrosion resistance is necessary to maintain the integrity and longevity of metal structures (Bahrami & Hosseini, 2012).
properties
IUPAC Name |
1-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-3-[2-(trifluoromethyl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24F3N3O2/c1-25-11-10-23-8-6-13(7-9-23)12-21-16(24)22-15-5-3-2-4-14(15)17(18,19)20/h2-5,13H,6-12H2,1H3,(H2,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVKXHYXCVWPMJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CCC(CC1)CNC(=O)NC2=CC=CC=C2C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((1-(2-Methoxyethyl)piperidin-4-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.